2-(Aminomethyl)-5,5-dimethyl-1,4,5,6-tetrahydropyrimidine-4,6-dione
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Description
2-(Aminomethyl)-5,5-dimethyl-1,4,5,6-tetrahydropyrimidine-4,6-dione is a tetrahydropyrimidine derivative characterized by a bicyclic structure with an aminomethyl substituent at the 2-position and two methyl groups at the 5-position.
Properties
Molecular Formula |
C7H11N3O2 |
|---|---|
Molecular Weight |
169.18 g/mol |
IUPAC Name |
2-(aminomethyl)-5,5-dimethyl-1H-pyrimidine-4,6-dione |
InChI |
InChI=1S/C7H11N3O2/c1-7(2)5(11)9-4(3-8)10-6(7)12/h3,8H2,1-2H3,(H,9,10,11,12) |
InChI Key |
MIOZPZDEYFTMDK-UHFFFAOYSA-N |
Canonical SMILES |
CC1(C(=O)NC(=NC1=O)CN)C |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-(Aminomethyl)-5,5-dimethyl-1,4,5,6-tetrahydropyrimidine-4,6-dione typically involves the reaction of appropriate starting materials under controlled conditions. One common method involves the condensation of urea with an aldehyde or ketone, followed by cyclization to form the pyrimidine ring. The reaction conditions often include the use of a catalyst, such as sulfuric acid, and heating to promote the cyclization process .
Industrial Production Methods
In an industrial setting, the production of this compound may involve large-scale batch or continuous processes. The choice of method depends on factors such as the desired yield, purity, and cost-effectiveness. Industrial production often employs optimized reaction conditions, including temperature control, pressure regulation, and the use of efficient catalysts to maximize yield and minimize by-products .
Chemical Reactions Analysis
Types of Reactions
2-(Aminomethyl)-5,5-dimethyl-1,4,5,6-tetrahydropyrimidine-4,6-dione undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding oxo derivatives.
Reduction: Reduction reactions can convert the compound into its reduced forms.
Substitution: The aminomethyl group can participate in substitution reactions with various electrophiles.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and electrophiles like alkyl halides. Reaction conditions typically involve controlled temperatures, solvents like ethanol or water, and sometimes the use of catalysts to enhance reaction rates .
Major Products Formed
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxo derivatives, while substitution reactions can produce various substituted pyrimidine derivatives .
Scientific Research Applications
2-(Aminomethyl)-5,5-dimethyl-1,4,5,6-tetrahydropyrimidine-4,6-dione has several scientific research applications:
Chemistry: It is used as a building block in the synthesis of more complex organic molecules.
Biology: The compound is studied for its potential biological activities, including antimicrobial and antiviral properties.
Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.
Industry: It is used in the production of pharmaceuticals, agrochemicals, and other fine chemicals.
Mechanism of Action
The mechanism of action of 2-(Aminomethyl)-5,5-dimethyl-1,4,5,6-tetrahydropyrimidine-4,6-dione involves its interaction with specific molecular targets. The aminomethyl group can form hydrogen bonds with biological molecules, influencing their activity. The compound may also interact with enzymes and receptors, modulating their function and leading to various biological effects .
Comparison with Similar Compounds
Table 1: Key Structural and Pharmacological Differences
Bis-Dimeric Analogue ()
The compound 5,5'-(1,4-Phenylenedimethylylidene)bis(1,3-diethyl-2-thioxodihydropyrimidine-4,6(1H,5H)-dione) features a dimeric structure linked via a phenyl bridge. The thioxo (C=S) groups replace the dione (C=O) moieties in the target compound, significantly altering electronic properties. Sulfur's lower electronegativity may reduce hydrogen-bonding capacity but enhance π-π stacking interactions.
Pyridine-Substituted Analogue ()
2-(pyridin-2-yl)-1,4,5,6-tetrahydropyrimidine-4,6-dione substitutes the aminomethyl group with a pyridine ring. This aromatic system could improve binding to metalloenzymes or receptors via coordination or π-π interactions. However, the absence of the aminomethyl group may limit hydrogen-bonding interactions critical for enzyme inhibition .
Thietan-3-yloxy Derivative ()
Ethyl 2-[6-methyl-4-(thietan-3-yloxy)pyrimidine-2-ylthio]acetate introduces a thietane ring and ester group. The sulfur-rich structure may confer metabolic instability due to susceptibility to oxidation, while the ester group could serve as a prodrug moiety. This contrasts with the target compound’s more stable dione and aminomethyl groups .
Hydrophilic Analogues ()
Compounds 7–9 feature hydroxymethyl and methoxymethyl substituents, increasing polarity and water solubility. These groups may enhance bioavailability but reduce membrane permeability compared to the target compound’s aminomethyl group. Their pharmacological profiles remain underexplored .
Pharmacological Potential
The target compound’s aminomethyl and dimethyl groups balance hydrogen-bonding and lipophilicity, making it a promising candidate for enzyme inhibition. In contrast, the bis-dimeric analogue () may exhibit broader steric hindrance, limiting target access. The pyridine-substituted analogue () could excel in CNS-targeted applications due to aromaticity, while hydrophilic derivatives () may favor aqueous environments .
Biological Activity
2-(Aminomethyl)-5,5-dimethyl-1,4,5,6-tetrahydropyrimidine-4,6-dione (often referred to as "tetrahydropyrimidine") is a compound of significant interest due to its diverse biological activities. This article delves into its synthesis, biological properties, and potential therapeutic applications.
Chemical Structure and Properties
The molecular formula of 2-(Aminomethyl)-5,5-dimethyl-1,4,5,6-tetrahydropyrimidine-4,6-dione is with a molecular weight of approximately 182.22 g/mol. The compound features a tetrahydropyrimidine ring structure that contributes to its biological activity.
Antimicrobial Activity
Research indicates that tetrahydropyrimidine derivatives exhibit notable antimicrobial properties. For instance, studies have shown that certain pyrimidine derivatives can significantly inhibit the growth of various bacterial strains. A study on chloroethyl pyrimidine nucleosides demonstrated substantial inhibition of cell proliferation in cancer cell lines such as A431 (vulvar epidermal carcinoma) .
Antiviral Properties
The compound's antiviral potential has also been explored. Inhibitors targeting nucleotide biosynthesis pathways have shown efficacy against viruses like Hepatitis E Virus (HEV), suggesting that similar compounds could be developed for antiviral applications . The inhibition of pyrimidine synthesis pathways was linked to potent anti-HEV activity.
Anti-inflammatory Effects
In vivo studies have highlighted the anti-inflammatory properties of tetrahydropyrimidine derivatives. These compounds have demonstrated the ability to reduce inflammation markers and improve conditions in models of inflammatory diseases .
Case Studies and Research Findings
- Antimicrobial Studies :
- Antiviral Research :
- Anti-inflammatory Activity :
Data Table: Biological Activities of Tetrahydropyrimidines
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
